N-(1H-indazol-5-yl)acetamide

• IUPAC Name: N-(1H-indazol-5-yl)acetamide
• InChI: InChI=1S/C9H9N3O/c1-6(13)11-8-2-3-9-7(4-8)5-10-12-9/h2-5H,1H3,(H,10,12)(H,11,13)
• InChI Key: XGVHKKOLBJMLLQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC2=C(C=C1)NN=C2
• Molecular Formula: C9H9N3O
• Molecular Weight: 175.19 g/mol

Description

N-(1H-indazol-5-yl)acetamide is a heterocyclic compound that belongs to the indazole family. Indazole derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, anticancer, and antihypertensive properties . The structure of this compound consists of an indazole ring attached to an acetamide group, making it a valuable compound in medicinal chemistry and pharmaceutical research.

Scientific Research Applications

N-(1H-indazol-5-yl)acetamide has a wide range of scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an anti-inflammatory and antimicrobial agent.

Medicine: Explored for its anticancer properties and potential use in drug development.

Industry: Utilized in the production of pharmaceuticals and agrochemicals

Mechanism of Action

The mechanism of action of N-(1H-indazol-5-yl)acetamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound targets enzymes and receptors involved in inflammatory and cancer pathways.

Pathways Involved: It inhibits key enzymes such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), leading to reduced inflammation and tumor growth.

Biochemical Analysis

Biochemical Properties

N-(1H-indazol-5-yl)acetamide, like other indazole derivatives, has been found to interact with various enzymes and proteins . For instance, certain indazole derivatives have been found to inhibit cyclin-dependent kinase (CDK), a key regulator of cell cycle progression . Specific interactions of this compound with enzymes and proteins have not been reported yet.

Cellular Effects

Indazole derivatives have been reported to exhibit a variety of effects on cells. For example, some indazole derivatives have been found to inhibit cell growth of many neoplastic cell lines at concentrations lower than 1 μM, causing a block in the G0–G1 phase of the cell cycle

Molecular Mechanism

Indazole derivatives have been found to bind with high affinity to multiple receptors, which can lead to a variety of biological responses

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(1H-indazol-5-yl)acetamide typically involves the acylation of 1H-indazole with acetic anhydride or acetyl chloride in the presence of a base such as pyridine or triethylamine. The reaction is usually carried out under reflux conditions to ensure complete conversion .

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of continuous flow reactors to maintain consistent reaction conditions and improve yield. Purification is achieved through crystallization or chromatography techniques .

Chemical Reactions Analysis

Types of Reactions: N-(1H-indazol-5-yl)acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: this compound can undergo nucleophilic substitution reactions with halogens or other nucleophiles to form substituted derivatives.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Halogens or nucleophiles in the presence of a base such as sodium hydroxide.

Major Products:

Oxidation: Oxidized derivatives of this compound.

Reduction: Reduced derivatives with altered functional groups.

Substitution: Substituted indazole derivatives with various functional groups.

Comparison with Similar Compounds

N-(1H-indazol-5-yl)acetamide can be compared with other indazole derivatives:

Similar Compounds: 1H-indazole-3-carboxamide, 1H-indazole-5-carboxylic acid, and 1H-indazole-3-acetic acid.

Uniqueness: this compound is unique due to its specific acetamide group, which imparts distinct biological activities and chemical reactivity compared to other indazole derivatives

By understanding the properties, synthesis, and applications of this compound, researchers can further explore its potential in various scientific fields.

Synthesis routes and methods

Procedure details

By referring to the Step 3 of Example 1, 5-aminoindazole (5 g, 37.6 mmol), AcOH (20 mL) and Ac2O (5 mL), were used, concentrated to obtain a crude product that was directly used in the next step of reaction.